
GSK-J2 (Sodium Salt): Laboratory Safety &
Disposal Guide[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: GSK-J2 (sodium salt)

Cat. No.: B1161627

Get Quote

Executive Summary & Compound Profile
GSK-J2 (Sodium Salt) is a research-grade small molecule used primarily as an inactive

negative control for the histone demethylase inhibitor GSK-J1.[1][2] While it lacks the potent

inhibitory activity against JMJD3/UTX characteristic of its isomer, it is a bioactive organic

compound.[2]

Critical Safety Directive: Do not confuse "biological inactivity" with "environmental safety." As a

research chemical with a pyridine-based structure, GSK-J2 must be treated with the Universal

Precaution Principle. It must never be disposed of via sanitary sewer systems (sink drains) or

regular trash.[1]
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Property Detail

Product Name GSK-J2 (Sodium Salt)

Chemical Name

N-[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-

benzazepin-3-yl)-4-pyrimidinyl]-β-alanine,

monosodium salt

CAS Number
2108665-15-0 (Sodium Salt) / 1394854-52-4

(Free Acid)

Molecular Formula C₂₂H₂₂N₅O₂[1][2][3][4][5][6][7][8] • Na

Molecular Weight 412.4 g/mol

Solubility
Soluble in DMSO (~40 mg/mL), Ethanol, and

Water (lower solubility)

Primary Hazard
Not GHS classified as hazardous, but treated as

Unlisted Chemical Waste

Hazard Assessment & Risk Management
Although Safety Data Sheets (SDS) from major suppliers (e.g., Cayman Chemical, Tocris) often

list GSK-J2 as "Not a hazardous substance or mixture" under GHS standards, this

classification applies to known acute hazards.[1][2] In a research setting, we manage the

unknown chronic risks of epigenetic modulators.[2]

The "Why" Behind the Protocol
Epigenetic Modulator Class: Even as a negative control, GSK-J2 is structurally analogous to

potent gene regulators.[1][2] Environmental release could theoretically impact aquatic life

through off-target mechanisms.[1][2]

Nitrogen Heterocycles: The structure contains pyridine and pyrimidine rings.[1][2] These

stable ring systems do not degrade rapidly in nature and require high-temperature

incineration for complete mineralization.[1][2]

Solvent Co-Hazards: GSK-J2 is almost exclusively handled in Dimethyl Sulfoxide (DMSO).

[1][2] DMSO penetrates skin rapidly, carrying dissolved compounds into the bloodstream.[2]
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Therefore, the waste is often a "mixed hazard" (Chemical + Solvent).

Personal Protective Equipment (PPE) Matrix
PPE Item Specification Rationale

Gloves

Nitrile (Double gloving

recommended for DMSO

stocks)

DMSO permeates latex; Nitrile

offers superior resistance.[1][2]

Eye Protection
ANSI Z87.1 Safety Glasses

with Side Shields

Prevents splashes during

reconstitution or waste

transfer.[1][2]

Respiratory
N95 (if weighing powder) or

Fume Hood

Prevents inhalation of fine

particulates during weighing.[2]

Body Lab Coat (Buttoned)
Standard barrier protection.[1]

[2]

Operational Disposal Procedures
This section details the specific workflows for disposing of GSK-J2 in various physical states.

Scenario A: Solid Waste (Powder/Crystals)
Applicable to: Expired stocks, spilled powder, or residual amounts in original vials.[1][2]

Containment: Do not empty the vial. Keep the substance in its original container.

Secondary Container: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent

secondary contamination of the waste bin.

Labeling: Affix a hazardous waste tag.

Chemical Name: "GSK-J2 Sodium Salt (Solid)"[1][2]

Hazard Checkbox: Check "Toxic" (as a precaution for unlisted research drugs).[1]

Destination:Solid Chemical Waste Bin (destined for Incineration).
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Scenario B: Liquid Waste (Stock Solutions in DMSO)
Applicable to: 10 mM - 100 mM stock solutions prepared in DMSO.[1][3]

Segregation: Do NOT mix with aqueous waste or oxidizing acids (like Nitric acid).[1][2]

Vessel: Transfer into the lab's Non-Halogenated Organic Solvent waste carboy.

Note: GSK-J2 does not contain Halogens (Fluorine, Chlorine, Bromine) in its core

structure.[1][2]

Rinsing: Rinse the empty stock tube with a small volume of acetone or ethanol and add the

rinse to the organic waste carboy.

Destination:High-BTU Incineration (Fuel Blending).

Scenario C: Aqueous Waste (Cell Culture Media)
Applicable to: Media containing micromolar (μM) concentrations of GSK-J2.[1]

Trace Contamination: For media containing <100 μM GSK-J2, this is generally classified as

"Trace Contaminated Aqueous Waste."[1][2]

Collection: Collect in a dedicated carboy or vacuum flask trap containing 10% bleach (final

concentration) only if biological agents are also present.[1][2] If no biologicals are present,

collect in Aqueous Chemical Waste.[2]

Prohibition: Do not pour down the sink, even if diluted.

Destination: Wastewater treatment via EHS-approved hazardous waste contract.[1][2]

Visual Decision Matrix (Workflow)
The following diagram outlines the logical flow for determining the correct waste stream for

GSK-J2.
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Start: Identify GSK-J2 Waste State

Is it Solid? 
(Powder/Original Vial)

SOLID CHEMICAL WASTE
(Label: GSK-J2 Solid)
Method: Incineration

Yes

Is it Liquid?

No

Primary Solvent?

Yes

Contaminated Debris
(Tips, Tubes, Wipes)

No (It is debris)

NON-HALOGENATED
ORGANIC WASTE

(DMSO/Ethanol Stocks)

Organic (DMSO/EtOH)

AQUEOUS CHEMICAL WASTE
(Cell Media/Buffer)

Water/Media/PBS

HAZARDOUS SOLID WASTE BIN
(Double Bagged)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating GSK-J2 waste streams based on physical state and

solvent composition.[1][2]

Spill Response Protocol
In the event of a spill of GSK-J2 (Sodium Salt):

Isolate: Mark the area.[1][2] If powder was spilled, turn off nearby fans/AC to prevent

aerosolization.[2]

PPE Up: Put on nitrile gloves, lab coat, and safety glasses.[2]

Dry Spill (Powder):

Do not dry sweep (creates dust).[1][2]

Cover with wet paper towels (dampened with water) to solubilize and trap the powder.[1]

Scoop up towels and place in a Hazardous Solid Waste bag.

Wet Spill (DMSO Solution):

Place absorbent pads over the liquid.[1][2]

Caution: Remember DMSO permeates gloves.[1][2] Use tongs or forceps to handle the

contaminated pads.[1][2]

Clean the surface with 70% Ethanol and water.[1][2]

Disposal: All cleanup materials go to Hazardous Solid Waste.

Regulatory & Compliance Notes
RCRA Status (USA): GSK-J2 is not a P-listed or U-listed waste under the Resource

Conservation and Recovery Act (RCRA).[1] However, it falls under the "Characteristic of

Toxicity" (catch-all) for research chemicals.[1]
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Waste Codes: When labeling for EHS pickup, use the generic code for "Non-Regulated

Organic Solid/Liquid" unless your local municipality requires specific coding for pyridine

derivatives.[2]

Verification: Always verify this protocol against your institution's specific Chemical Hygiene

Plan (CHP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-guide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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